Cas no 7118-63-0 (5-chloro-2-(phenylmethyl)-1H-Benzimidazole)

• Product Name: 5-chloro-2-(phenylmethyl)-1H-Benzimidazole
• CAS No: 7118-63-0
• MF: C₁₄H₁₁ClN₂
• MW: 242.703541994095
• CID: 545927
• PubChem ID: 12948783
• Update Time: 2025-04-19

5-chloro-2-(phenylmethyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5-chloro-2-(phenylmethyl)-
• AKOS002678214
• SCHEMBL4164831
• CHEMBL3769856
• 2-benzyl-6-chloro-1H-benzo[d]imidazole
• 7118-63-0
• 2-benzyl-5-chloro-1H-benzimidazole
• 2-benzyl-5-chloro-1H-1,3-benzodiazole
• 5-chloro-2-(phenylmethyl)-1H-Benzimidazole

• Inchi： 1S/C14H11ClN2/c15-11-6-7-12-13(9-11)17-14(16-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,16,17)
• InChI Key： GOXBDVDMFJVVNM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CC1C=CC=CC=1)=N2

Computed Properties

• Exact Mass: 242.06123
• Monoisotopic Mass: 242.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68